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Compound of Interest

Compound Name: N-Methylformamide

Cat. No.: B033075

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

N-Methylformamide (NMF), a polar aprotic solvent with the chemical formula HCONHCHgs, is
a valuable and versatile compound in the pharmaceutical industry. Its unique physicochemical
properties make it an effective solvent for a wide range of active pharmaceutical ingredients
(APIs) and a useful reagent in various synthetic transformations. This document provides
detailed application notes, experimental protocols, and an overview of the biological
implications of NMF relevant to pharmaceutical manufacturing.

Physicochemical Properties and Solubility Data

NMF's high polarity and miscibility with water and many organic solvents make it an excellent
choice for various applications in pharmaceutical synthesis and formulation.[1][2] High-purity
NMF is essential for sensitive applications like pharmaceutical manufacturing to ensure the
quality and safety of the final drug product.[2]

Table 1: Physicochemical Properties of N-Methylformamide
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Property Value Reference
Molecular Formula C2HsNO [3]
Molecular Weight 59.07 g/mol [3]
Appearance Colorless liquid [4]
Boiling Point 180-185 °C [2]
Melting Point -3to-4 °C [2]
Density 1.011 g/mL at 25 °C [4]
Flash Point 111 °C [4]
Solubility in Water Miscible [4]

Table 2: Comparative Solubility of Meloxicam in Aqueous Mixtures of N-Methylformamide
(NMF) and N,N-Dimethylformamide (DMF) at 298.15 K

. Solubility in NMF + Water Solubility in DMF + Water
Co-solvent Mole Fraction

(mole fraction x 103) (mole fraction x 103)
0.0 0.00018 0.00018
0.1 0.0025 0.0031
0.2 0.012 0.018
0.3 0.045 0.075
0.4 0.13 0.23
0.5 0.32 0.58
0.6 0.68 1.25
0.7 1.29 2.37
0.8 2.25 4.10
0.9 3.65 6.60
1.0 5.50 9.80
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This table is adapted from a study on the solubility of meloxicam. The data illustrates the
comparable, though slightly lower, solvating power of NMF for this particular APl compared to
DMF.

Applications in Pharmaceutical Synthesis

NMF serves as both a solvent and a reagent in the synthesis of various pharmaceutical
compounds. Its high boiling point allows for reactions to be conducted at elevated
temperatures, and its polar nature can enhance reaction rates.[5]

Solvent in Peptide Synthesis

NMF can be used as an alternative to N,N-Dimethylformamide (DMF) in solid-phase peptide
synthesis (SPPS), a critical process in the development of peptide-based therapeutics. While
DMF is more commonly used, concerns about its reprotoxicity have led to the exploration of

alternatives.[6][7]

Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS) using N-Methylformamide
This protocol is adapted from a standard Fmoc-based SPPS procedure.

Materials:

e Fmoc-protected amino acids

¢ Rink Amide resin (or other suitable solid support)

e N-Methylformamide (NMF), peptide synthesis grade

» Piperidine solution (20% in NMF)

e Coupling reagents (e.g., HBTU, HATU)

e Base (e.g., N,N-Diisopropylethylamine - DIPEA)

e Dichloromethane (DCM)

o Cleavage cocktail (e.g., Trifluoroacetic acid/triisopropylsilane/water)
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» Diethyl ether
Procedure:
o Resin Swelling: Swell the resin in NMF for 30-60 minutes in a reaction vessel.

e Fmoc Deprotection: Treat the resin with 20% piperidine in NMF for 5-10 minutes to remove
the Fmoc protecting group. Wash the resin thoroughly with NMF.

e Amino Acid Coupling:

[e]

In a separate vessel, dissolve the Fmoc-protected amino acid (3-5 equivalents) and
coupling reagent (e.g., HBTU, 3-5 equivalents) in NMF.

[e]

Add DIPEA (6-10 equivalents) to the amino acid solution to activate it.

o

Add the activated amino acid solution to the resin and agitate for 1-2 hours.

[¢]

Monitor the reaction for completeness (e.g., using the Kaiser test).
e Washing: Wash the resin with NMF to remove excess reagents and byproducts.

o Repeat: Repeat the deprotection, coupling, and washing steps for each amino acid in the
peptide sequence.

e Final Deprotection: Remove the N-terminal Fmoc group from the final amino acid.

o Cleavage: Wash the resin with DCM and dry. Treat the resin with the cleavage cocktail to
cleave the peptide from the solid support and remove side-chain protecting groups.

o Precipitation and Purification: Precipitate the peptide in cold diethyl ether, centrifuge to
collect the crude product, and purify by chromatography (e.g., HPLC).

Workflow for Solid-Phase Peptide Synthesis using NMF
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Caption: A generalized workflow for Fmoc-based solid-phase peptide synthesis using NMF as a
solvent.

Reagent in Reductive Amination (Leuckart-Wallach
Reaction)

NMF can act as both a solvent and a source of the formyl group in the Leuckart-Wallach
reaction, a method for the reductive amination of aldehydes and ketones.[8] This reaction is
relevant for the synthesis of various amine-containing APIs.

Experimental Protocol: Leuckart-Wallach Reaction using N-Methylformamide

This protocol is a generalized procedure based on the synthesis of substituted amines.
Materials:

o Aldehyde or ketone starting material

e N-Methylformamide (NMF)

e Formic acid (optional, can accelerate the reaction)

e Hydrochloric acid (for hydrolysis)

e Sodium hydroxide (for neutralization)

» Organic solvent for extraction (e.g., diethyl ether)
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Procedure:

e Reaction Setup: In a round-bottom flask, combine the aldehyde or ketone with an excess of
N-Methylformamide. Formic acid can be added as a catalyst.

e Heating: Heat the reaction mixture to 160-190°C and maintain this temperature for several
hours. The reaction progress can be monitored by techniques like TLC or GC.

e Hydrolysis: Cool the reaction mixture and add a solution of hydrochloric acid. Heat the
mixture under reflux to hydrolyze the intermediate formamide.

o Workup: Cool the mixture and neutralize with a sodium hydroxide solution.

o Extraction and Purification: Extract the product with an organic solvent. Wash the organic
layer with water and brine, dry it over an anhydrous salt (e.g., MgSOa), and concentrate it
under reduced pressure. The crude product can be further purified by distillation or
chromatography.

Logical Flow of the Leuckart-Wallach Reaction with NMF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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